Cas no 191411-48-0 (2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde)

• Product Name: 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde
• CAS No: 191411-48-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD06797369
• CID: 1084733
• PubChem ID: 2763310
• Update Time: 2025-10-05

2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde
• 2-(Ethylsulfanyl)-1-methyl-1H-imidazole-5-carbaldehyde
• 2-ETHYLSULPHANYL-1-METHYL-1H-IMIDAZOLE-5-CARBALDEHYDE
• 2-(ethylsulfanyl)-3-methylimidazole-4-carbaldehyde
• AKOS005069220
• 191411-48-0
• DTXSID10376889
• JKAYYYSBZJAEII-UHFFFAOYSA-N
• SCHEMBL3762858
• 2-ethylthio-1-methylimidazole-5-carbaldehyde
• 2-ethylsulfanyl-3-methylimidazole-4-carbaldehyde
• MFCD06797369
• 10M-337S
• J-506420

• MDL： MFCD06797369
• Inchi： 1S/C7H10N2OS/c1-3-11-7-8-4-6(5-10)9(7)2/h4-5H,3H2,1-2H3
• InChI Key： JKAYYYSBZJAEII-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C=O)N1C

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde

Recent Advances in the Study of 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde (CAS: 191411-48-0)

2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde (CAS: 191411-48-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, featuring both sulfur and nitrogen atoms in its imidazole ring, has demonstrated promising biological activities that warrant further investigation. The compound's unique structural features, including the ethylthio moiety at the 2-position and the formyl group at the 5-position, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on exploring the synthetic utility of 191411-48-0 as a key intermediate in the preparation of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use in the synthesis of novel kinase inhibitors, where the aldehyde functionality served as a crucial handle for subsequent derivatization. The researchers successfully incorporated this scaffold into compounds showing selective inhibition against specific cancer-related kinases, with IC50 values in the low micromolar range.

In pharmacological investigations, derivatives of 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde have shown interesting anti-inflammatory properties. A recent study demonstrated that certain analogs could effectively inhibit the production of pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in treating inflammatory disorders. The ethylthio group appears to play a critical role in this activity, as demonstrated by structure-activity relationship studies comparing various sulfur-containing substituents.

The compound's metabolic stability and pharmacokinetic properties have also been subjects of recent research. A 2024 preclinical study published in Drug Metabolism and Disposition examined the hepatic clearance of 191411-48-0 derivatives, finding that the methyl group at the 1-position contributes to improved metabolic stability compared to unmethylated analogs. This finding has important implications for the design of drug candidates incorporating this scaffold.

From a chemical biology perspective, researchers have exploited the reactivity of the aldehyde group in 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde for bioconjugation applications. A recent Nature Chemical Biology paper described its use in creating covalent inhibitors targeting cysteine residues in disease-relevant proteins. The compound's ability to selectively modify thiol groups under physiological conditions makes it particularly valuable for such applications.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in PROTAC (proteolysis targeting chimera) design, where its structural features may facilitate the development of novel protein degraders. Preliminary results suggest that derivatives of 191411-48-0 can effectively bridge E3 ligase binders and target protein binders, opening new avenues in targeted protein degradation therapies.

As research progresses, 2-(Ethylthio)-1-methyl-1H-imidazole-5-carbaldehyde is establishing itself as a valuable scaffold in medicinal chemistry. Its combination of synthetic accessibility, structural diversity, and biological relevance positions it as a compound of continuing interest for drug discovery efforts. Future studies will likely focus on optimizing its pharmacological properties and expanding its applications to new therapeutic areas.